Cas no 1899072-48-0 (5-(3-aminoprop-1-en-1-yl)-4-bromo-2-methoxyphenol)

• Product Name: 5-(3-aminoprop-1-en-1-yl)-4-bromo-2-methoxyphenol
• CAS No: 1899072-48-0
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6171902
• PubChem ID: 117398303
• Update Time: 2025-10-10

5-(3-aminoprop-1-en-1-yl)-4-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-aminoprop-1-en-1-yl)-4-bromo-2-methoxyphenol
• 1899072-48-0
• EN300-1934037

• Inchi： 1S/C10H12BrNO2/c1-14-10-6-8(11)7(3-2-4-12)5-9(10)13/h2-3,5-6,13H,4,12H2,1H3/b3-2+
• InChI Key： JSBOJTFBUZTZAC-NSCUHMNNSA-N
• SMILES： BrC1=CC(=C(C=C1/C=C/CN)O)OC

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 5-(3-aminoprop-1-en-1-yl)-4-bromo-2-methoxyphenol

Recent Advances in the Study of 5-(3-aminoprop-1-en-1-yl)-4-bromo-2-methoxyphenol (CAS: 1899072-48-0)

The compound 5-(3-aminoprop-1-en-1-yl)-4-bromo-2-methoxyphenol (CAS: 1899072-48-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the bromophenol moiety and the aminopropenyl side chain, make it a promising candidate for further chemical modifications. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, demonstrating its utility in targeting key signaling pathways involved in cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the compound's potential as a scaffold for designing selective inhibitors of protein kinases. The study reported that derivatives of 5-(3-aminoprop-1-en-1-yl)-4-bromo-2-methoxyphenol exhibited nanomolar inhibitory activity against specific kinase targets, with improved selectivity profiles compared to existing inhibitors. These findings suggest that this compound could serve as a valuable tool in the development of next-generation kinase inhibitors.

Another area of interest is the compound's potential antimicrobial properties. Preliminary investigations have shown that certain derivatives exhibit moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). While further optimization is needed to enhance potency and reduce toxicity, these results open new avenues for combating antibiotic-resistant pathogens.

The synthesis of 5-(3-aminoprop-1-en-1-yl)-4-bromo-2-methoxyphenol has also seen advancements in recent years. A 2022 publication in Organic Letters described an efficient, scalable route to this compound using palladium-catalyzed cross-coupling reactions. This improved synthetic methodology not only increases accessibility for research purposes but also reduces the environmental impact associated with its production.

From a pharmacological perspective, recent pharmacokinetic studies have begun to characterize the absorption, distribution, metabolism, and excretion (ADME) properties of this compound and its derivatives. Early data suggest favorable oral bioavailability in rodent models, though species-specific differences in metabolism have been observed. These findings will be crucial for guiding future structure-activity relationship (SAR) studies and lead optimization efforts.

In conclusion, 5-(3-aminoprop-1-en-1-yl)-4-bromo-2-methoxyphenol represents a promising chemical entity with multiple potential applications in medicinal chemistry. Its versatility as a synthetic intermediate, combined with emerging biological activities, positions it as a valuable asset in drug discovery programs. Future research directions may include exploring its utility in targeted protein degradation strategies, investigating its potential in neurological disorders, and further optimizing its antimicrobial properties.